N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine

• IUPAC Name: 2-N-(4-ethoxyphenyl)quinazoline-2,4-diamine
• InChI: InChI=1S/C16H16N4O/c1-2-21-12-9-7-11(8-10-12)18-16-19-14-6-4-3-5-13(14)15(17)20-16/h3-10H,2H2,1H3,(H3,17,18,19,20)
• InChI Key: FFXWGZOSGCHGTD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NC3=CC=CC=C3C(=N2)N
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine, also known as E1Q, is a synthetic compound that has been studied extensively for its potential use in scientific research. E1Q belongs to the class of quinazoline derivatives, which have been found to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine is not fully understood. However, it has been proposed that N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine may exert its anti-tumor effects by inhibiting the activity of protein kinases, which are enzymes that play a key role in cell signaling pathways. N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine has been shown to inhibit the activity of several protein kinases, including epidermal growth factor receptor (EGFR), vascular endothelial growth factor receptor (VEGFR), and platelet-derived growth factor receptor (PDGFR). In addition, N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine has been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including tyrosine kinases and cyclooxygenase-2 (COX-2). In addition, N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine has also been found to reduce the expression of matrix metalloproteinases (MMPs), which are enzymes that play a key role in tissue remodeling and angiogenesis.

Advantages and Limitations for Lab Experiments

N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. In addition, N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine has been found to have low toxicity in animal models, which makes it a safe compound to use in lab experiments. However, N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine also has some limitations. It has poor solubility in water, which can make it difficult to use in certain experiments. In addition, N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine has a relatively short half-life, which means that it may not be effective in long-term experiments.

Future Directions

There are several future directions for research on N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine. One area of research is to further investigate the mechanism of action of N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine. Understanding how N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine exerts its anti-tumor effects could lead to the development of more effective cancer treatments. Another area of research is to investigate the potential use of N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine in combination with other anti-cancer agents. Finally, further studies are needed to investigate the potential use of N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine in animal models of other diseases, such as arthritis and cardiovascular disease.

Synthesis Methods

N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine can be synthesized using a multi-step process. The first step involves the reaction of 4-ethoxyaniline with ethyl chloroformate to form ethyl 4-ethoxyphenylcarbamate. This intermediate is then reacted with 2-nitrobenzaldehyde to form the corresponding Schiff base. The Schiff base is then reduced using sodium borohydride to form N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine has been studied extensively for its potential use in scientific research. It has been found to possess a wide range of biological activities, including anti-tumor, anti-inflammatory, and anti-angiogenic effects. N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. In addition, N*2*-(4-Ethoxy-phenyl)-quinazoline-2,4-diamine has been found to reduce inflammation in animal models of arthritis and to inhibit angiogenesis in animal models of cancer.